Cas no 1248004-73-0 (2-Hexanoylcyclopentan-1-one)

• Product Name: 2-Hexanoylcyclopentan-1-one
• CAS No: 1248004-73-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5601811
• PubChem ID: 61748284
• Update Time: 2025-05-23

2-Hexanoylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1248004-73-0
• AKOS011018556
• EN300-1126861
• 2-hexanoylcyclopentan-1-one
• 2-Hexanoylcyclopentan-1-one

• Inchi： 1S/C11H18O2/c1-2-3-4-7-10(12)9-6-5-8-11(9)13/h9H,2-8H2,1H3
• InChI Key： DAPGFBPDYGMTMN-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(CCCCC)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-Hexanoylcyclopentan-1-one

Introduction to 2-Hexanoylcyclopentan-1-one (CAS No. 1248004-73-0)

2-Hexanoylcyclopentan-1-one (CAS No. 1248004-73-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentanone structure and hexanoyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Hexanoylcyclopentan-1-one consists of a cyclopentanone ring with a hexanoyl group attached at the 2-position. This structural arrangement imparts specific physicochemical properties that are crucial for its biological interactions. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and cyclization steps, which ensure high purity and yield.

Recent studies have highlighted the potential of 2-Hexanoylcyclopentan-1-one in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research conducted by the Department of Pharmacology at the University of California, San Francisco, has shown that 2-Hexanoylcyclopentan-1-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-Hexanoylcyclopentan-1-one has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-Hexanoylcyclopentan-1-one may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Hexanoylcyclopentan-1-one has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies in animal models have shown that the compound is rapidly absorbed after oral administration and exhibits good tissue distribution, particularly in the brain and liver. Metabolism primarily occurs via hepatic enzymes, with major metabolites being identified through liquid chromatography-mass spectrometry (LC-MS) analysis.

Toxicity studies have also been conducted to assess the safety profile of 2-Hexanoylcyclopentan-1-one. In vitro cytotoxicity assays using human cell lines have demonstrated low cytotoxicity at therapeutic concentrations. Additionally, in vivo toxicity studies in rodents have shown no significant adverse effects at doses up to 500 mg/kg, indicating a favorable safety margin for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Hexanoylcyclopentan-1-one in human subjects. Phase I trials have been completed, with results showing good tolerability and pharmacokinetic parameters consistent with preclinical data. Phase II trials are currently recruiting patients with inflammatory conditions to further assess the compound's therapeutic potential.

In conclusion, 2-Hexanoylcyclopentan-1-one (CAS No. 1248004-73-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for new treatments in various medical conditions.